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Introduction

Terbumeton is a selective, pre- and post-emergence herbicide belonging to the triazine class
of compounds. Its primary mode of action is the inhibition of photosynthesis at Photosystem I
(PSII).[1] Terbumeton is absorbed by both the roots and leaves of plants and translocates to
the chloroplasts, where it disrupts the photosynthetic electron transport chain.[1] This disruption
ultimately leads to the death of susceptible weed species. These application notes provide
detailed protocols for conducting herbicide efficacy research trials with Terbumeton, along with
a summary of its efficacy on various weed species.

Mechanism of Action: Inhibition of Photosystem I

Terbumeton acts by competing with plastoquinone (PQ) for the QB binding site on the D1
protein of the Photosystem Il complex. This binding blocks the electron flow from the primary
quinone acceptor (QA) to QB, thereby inhibiting the re-oxidation of QA~. The blockage of the
electron transport chain leads to a buildup of highly reactive triplet chlorophyll, which in turn
generates reactive oxygen species (ROS). These ROS cause lipid peroxidation and membrane
damage, leading to cellular leakage and ultimately, plant death.
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Caption: Signaling pathway of Terbumeton's inhibition of Photosystem II.
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Quantitative Data on Herbicide Efficacy

The efficacy of Terbumeton, often in combination with the structurally similar herbicide
terbuthylazine, has been evaluated against a variety of broadleaf and grass weeds. The
following tables summarize the available quantitative data from field and greenhouse trials.
Efficacy is typically reported as percent control relative to an untreated control.

Table 1: Efficacy of Terbuthylazine (as a proxy for Terbumeton) on Various Weed Species.

. Common Application .
Weed Species Efficacy (%) Reference
Name Type
Amaranthus ]
Redroot Pigweed  Post-emergence >90 [2]
retroflexus
Chenopodium Common
Post-emergence >90 [2]
album Lambsquarters
Echinochloa
) Barnyardgrass Pre-emergence 83-88
crus-galli
Datura ]
) Jimsonweed Post-emergence >90 [2]
stramonium
_ Black
Solanum nigrum ) Post-emergence >90 [2]
Nightshade
Setaria glauca Yellow Foxtail Post-emergence >90 [2]
Sorghum
Johnsongrass Post-emergence >90 [2]
halepense
Xanthium Common
) Post-emergence >90 [2]
strumarium Cocklebur

Table 2: Dose-Response Data for Terbuthylazine on Susceptible Weed Biotypes.
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Weed Species Parameter Value (g a.i./ha)
Amaranthus retroflexus ED50 47.8

ED90 105.2

Chenopodium album ED50 65.3

ED90 143.7

ED50: The effective dose that provides 50% control. ED90: The effective dose that provides

90% control.

Experimental Protocols

Greenhouse Bioassay for Herbicide Efficacy

This protocol is designed to determine the dose-response of target weed species to

Terbumeton under controlled greenhouse conditions.

Materials:

o Terbumeton analytical standard or formulated product

o Seeds of target weed species (e.g., Amaranthus retroflexus, Chenopodium album)

e Pots (10 cm diameter)

e Potting mix (sandy loam soil:peat:sand, 2:1:1 v/v/v)

e Greenhouse with controlled temperature (25/18°C day/night) and photoperiod (16 h)

o Cabinet spray chamber

e Balance, glassware, and other standard laboratory equipment

Procedure:

» Plant Preparation: Fill pots with potting mix and sow 5-10 seeds of the target weed species

per pot. Thin seedlings to 2-3 uniform plants per pot after emergence.
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Herbicide Application: Apply Terbumeton at a range of doses (e.g., 0, 15.625, 31.25, 62.5,
125, 250, 500 g a.i./ha) when the seedlings have reached the 2-4 true leaf stage. Use a
cabinet spray chamber calibrated to deliver a spray volume of 200 L/ha.

Experimental Design: Use a completely randomized design with 4-5 replications per
treatment. Include an untreated control for comparison.

Data Collection: Assess herbicide efficacy 14 and 21 days after treatment (DAT). Visual
assessment of phytotoxicity can be performed using a 0-100% scale, where 0% is no injury
and 100% is complete plant death. Plant biomass (fresh or dry weight) can also be
measured by harvesting the above-ground parts of the plants.

Data Analysis: Analyze the data using analysis of variance (ANOVA). Fit dose-response
curves to the biomass data using a four-parameter log-logistic model to determine the ED50
and ED90 values.
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Greenhouse Bioassay Workflow

Plant Preparation Herbicide Application Greenhouse Incubation Data Collection Data Analysis
°—> (Sowing and Thinning) (Dose-Response) (21 days) (Visual Assessment, Biomass) (ANOVA, Dose-Response Curves)
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Field Efficacy Trial Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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